Cas no 202002-14-0 ([1,3]Dioxolo[4,5]benzo[1,2-c]phenanthridin-3-ol,4-methoxy-)

• Product Name: [1,3]Dioxolo[4,5]benzo[1,2-c]phenanthridin-3-ol,4-methoxy-
• CAS No: 202002-14-0
• MF: C₁₉H₁₃NO₄
• MW: 319.310825109482
• CID: 288944
• Update Time: 2024-03-02

[1,3]Dioxolo[4,5]benzo[1,2-c]phenanthridin-3-ol,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5]benzo[1,2-c]phenanthridin-3-ol,4-methoxy-
• [1,3]Benzodioxolo[5,6-c]phenanthridin-3-ol,4-methoxy- (9CI)
• Zanthoxyline
• [1,3]Benzodioxolo[5,6-c]phenanthridin-3-ol, 4-methoxy-

• Inchi： 1S/C19H13NO4/c1-22-19-14(21)5-3-11-8-20-18-12(17(11)19)4-2-10-6-15-16(7-13(10)18)24-9-23-15/h2-8,21H,9H2,1H3
• InChI Key： FYJSYMQIPQSCAB-UHFFFAOYSA-N
• SMILES： C1C2C(=NC=C3C=2C(OC)=C(O)C=C3)C2=CC3OCOC=3C=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• XLogP3: 1.362

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Melting Point: 226-227 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 588.0±45.0 °C(Predicted)
• pka: 8.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives